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Compound of Interest

Compound Name: Defactinib

Cat. No.: B1662816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Defactinib stock solutions using Dimethyl Sulfoxide (DMSO). Defactinib is a potent and

selective inhibitor of Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase implicated in

various cellular processes, including adhesion, proliferation, migration, and survival. Accurate

preparation of Defactinib stock solutions is critical for reproducible and reliable experimental

results in cancer research and drug development.

Quantitative Data Summary
A summary of the key quantitative data for Defactinib is provided in the table below for easy

reference.
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Parameter Value Source(s)

Molecular Weight 510.49 g/mol [1][2][3][4]

Solubility in DMSO 1 mg/mL to 100 mg/mL [1][2][4][5][6][7]

Recommended Stock

Concentration
10 mM - 50 mM in DMSO [4]

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6-12 months
[2][6][8][9]

Chemical Formula C₂₀H₂₁F₃N₈O₃S [2][3][4]

Experimental Protocols
Materials

Defactinib powder (purity >98%)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)[2][4]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Defactinib Stock
Solution
This protocol provides a step-by-step guide to preparing a 10 mM stock solution of Defactinib
in DMSO.

Equilibrate Reagents: Allow the Defactinib powder and DMSO to reach room temperature

before use. This is particularly important for DMSO, which can solidify at low temperatures.
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Weigh Defactinib: Accurately weigh out the desired amount of Defactinib powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution:

Calculation:

Molecular Weight (MW) of Defactinib = 510.49 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 510.49 g/mol x 1000 mg/g = 5.10 mg

Dissolve in DMSO:

Transfer the weighed Defactinib powder into a sterile microcentrifuge tube or vial.

Add the calculated volume of DMSO. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution to ensure that all the powder has dissolved.

If necessary, sonicate the solution for 5-10 minutes to aid dissolution, especially for

concentrations of 50 mg/mL and higher.[2][4]

Aliquot and Store:

Once the Defactinib is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can

degrade the compound.[6][8]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 12 months).[2][6][8][9]
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Working Dilutions:

When ready to use, thaw an aliquot of the stock solution at room temperature.

Prepare further dilutions in the appropriate cell culture medium or experimental buffer

immediately before use. Note that Defactinib is sparingly soluble in aqueous buffers.[5]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the Defactinib stock solution.
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Workflow for Defactinib Stock Solution Preparation
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Caption: Workflow for preparing Defactinib stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1662816?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


FAK Signaling Pathway
Defactinib is a potent inhibitor of Focal Adhesion Kinase (FAK). The diagram below provides a

simplified overview of the FAK signaling pathway, which is involved in cell survival, proliferation,

and migration.
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Simplified FAK Signaling Pathway
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Caption: Simplified FAK signaling pathway and the inhibitory action of Defactinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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